Cas no 1797252-15-3 (N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1797252-15-3
• MF: C₁₆H₁₇F₃N₄O₂S
• MW: 386.391992330551
• CID: 5371638
• Update Time: 2025-06-08

N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-pyrrolidin-1-ylpyrimidin-4-yl)methyl]-4-(trifluoromethyl)benzenesulfonamide
• N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C16H17F3N4O2S/c17-16(18,19)12-3-5-14(6-4-12)26(24,25)21-11-13-7-8-20-15(22-13)23-9-1-2-10-23/h3-8,21H,1-2,9-11H2
• InChI Key： RGXFDFOSFQILIB-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=CN=C(N3CCCC3)N=2)(=O)=O)=CC=C(C(F)(F)F)C=C1

Additional information on N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Overview of N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1797252-15-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1797252-15-3) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyrrolidine-pyrimidine core and trifluoromethyl benzene sulfonamide moiety, represents a promising scaffold for targeting various biological pathways. Researchers and pharmaceutical companies are increasingly exploring its utility in addressing unmet medical needs, particularly in areas such as oncology, inflammation, and metabolic disorders.

The molecular structure of N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide combines a pyrimidine ring with a pyrrolidine substituent, enhancing its binding affinity to specific protein targets. The inclusion of a trifluoromethyl group further improves its pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes make it a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies. Recent publications have highlighted its role in modulating key enzymes and receptors, sparking interest in its potential as a lead compound for novel therapeutics.

One of the most searched questions in the context of this compound is: "What are the potential applications of N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide in drug discovery?" Current research suggests its applicability in targeting protein kinases, G-protein-coupled receptors (GPCRs), and other signaling molecules involved in disease progression. Its sulfonamide group, in particular, is known to interact with catalytic sites, making it a versatile building block for inhibitor design. Additionally, the trifluoromethyl moiety is often associated with enhanced bioavailability, a critical factor in modern drug development.

Another trending topic is the synthetic routes and scalability of CAS No. 1797252-15-3. Organic chemists are actively investigating efficient methodologies for its preparation, including multi-step reactions and catalytic processes. The demand for scalable synthesis is driven by the need to produce sufficient quantities for preclinical and clinical studies. Innovations in green chemistry and flow reactor technology are also being explored to optimize its production while minimizing environmental impact.

From a commercial perspective, N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide is gaining traction as a reference standard and research tool. Suppliers and contract research organizations (CROs) are offering custom synthesis and analytical services to support academic and industrial projects. Its inclusion in compound libraries for virtual screening and fragment-based drug design underscores its growing importance in the pharmaceutical landscape.

In summary, N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1797252-15-3) stands out as a multifaceted compound with broad implications for drug discovery. Its structural complexity, combined with its potential therapeutic benefits, positions it as a key player in the development of next-generation medicines. As research continues to unfold, this molecule is likely to remain a focal point for scientists and innovators in the life sciences sector.